Cas no 2172158-52-8 (2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide)

• Product Name: 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide
• CAS No: 2172158-52-8
• MF: C₁₄H₂₇N₅O
• MW: 281.397082567215
• CID: 5567178
• PubChem ID: 165593142
• Update Time: 2025-08-05

2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2172158-52-8
• EN300-1597548
• 2-{1-[3-(dimethylamino)propyl]-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide
• 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide

• Inchi： 1S/C14H27N5O/c1-11(2)6-7-13-12(10-14(15)20)16-17-19(13)9-5-8-18(3)4/h11H,5-10H2,1-4H3,(H2,15,20)
• InChI Key： WTSAGBHFOHIYCZ-UHFFFAOYSA-N
• SMILES： O=C(CC1=C(CCC(C)C)N(CCCN(C)C)N=N1)N

Computed Properties

• Exact Mass: 281.22156050g/mol
• Monoisotopic Mass: 281.22156050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 77Ų

Additional information on 2-{1-3-(dimethylamino)propyl-5-(3-methylbutyl)-1H-1,2,3-triazol-4-yl}acetamide

Chemical Compound 2172158-52-8: 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide

The chemical compound with CAS number 2172158-52-8, commonly referred to as 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide, is a complex organic molecule that has garnered significant attention in recent scientific research. This compound belongs to the class of triazole derivatives, which are widely studied for their potential applications in pharmacology, material science, and organic synthesis. The structure of this compound is characterized by a triazole ring system substituted with a dimethylamino propyl group and a 3-methylbutyl group, along with an acetamide moiety. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of triazole derivatives in drug discovery. The presence of the triazole ring in 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide makes it a promising candidate for various biological applications. Triazoles are known for their ability to act as hydrogen bond donors and acceptors, which enhances their bioavailability and binding affinity to target proteins. This property has led researchers to explore its potential as a lead compound in the development of new therapeutic agents.

The dimethylamino propyl group attached to the triazole ring introduces additional electronic and steric effects into the molecule. This substitution pattern is believed to influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Recent advancements in computational chemistry have enabled researchers to model these effects more accurately, providing insights into how modifications to the structure can optimize these properties for drug delivery.

In addition to its pharmacological potential, 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide has also been investigated for its role in click chemistry reactions. Click chemistry is a rapidly growing field that focuses on creating stable chemical bonds under mild conditions. The triazole moiety in this compound serves as a versatile building block for constructing larger molecular architectures. Recent studies have demonstrated its utility in synthesizing complex molecules with high efficiency and precision.

The acetamide group present in this compound further enhances its functional versatility. Acetamide groups are known for their ability to participate in various chemical transformations, including amidation and acylation reactions. This feature makes 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide a valuable intermediate in organic synthesis. Researchers have leveraged this property to develop novel synthetic pathways for producing biologically active compounds.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry and catalysis. Recent breakthroughs in catalytic methods have made it possible to synthesize this compound with higher yields and greater purity. These advancements are crucial for scaling up production if the compound is to be used in large-scale applications such as pharmaceutical manufacturing or material science.

In terms of environmental impact, there is growing interest in understanding how compounds like 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-1H-1,2,3-Triazol-4-Yl}Acetamide interact with ecosystems. Researchers are investigating its biodegradability and toxicity profiles under various conditions. These studies are essential for ensuring that the use of this compound aligns with sustainable practices and regulatory standards.

The integration of advanced analytical techniques has also played a pivotal role in characterizing this compound's physical and chemical properties. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational dynamics. These findings have been instrumental in guiding further research into its applications.

In conclusion, the CAS number 2172158-52-8, corresponding to the compound 2-{1-[3-(Dimethylamino)Propyl]-5-(3-Methylbutyl)-